Cas no 2229662-79-5 (1-bromo-2-methylhept-3-ene)

1-Bromo-2-methylhept-3-ene is a halogenated alkene with the molecular formula C₈H₁₅Br, featuring a bromine substituent at the 1-position and a methyl group at the 2-position of a hept-3-ene backbone. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions, nucleophilic substitutions, and the preparation of more complex alkyl or alkenyl derivatives. Its reactive bromine moiety enables selective functionalization, while the alkene group offers additional sites for modification, such as hydrogenation or cycloaddition. The branched structure may influence steric and electronic properties, making it useful in fine chemical and pharmaceutical applications. Proper handling is advised due to its potential reactivity and sensitivity to light or moisture.

1-bromo-2-methylhept-3-ene structure

Product Name:1-bromo-2-methylhept-3-ene

CAS No:2229662-79-5

MF:C₈H₁₅Br

MW:191.108701944351

CID:6024246

PubChem ID:165643779

Update Time:2025-06-07

1-bromo-2-methylhept-3-ene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-methylhept-3-ene
- 2229662-79-5
- EN300-1926543
- Inchi： 1S/C8H15Br/c1-3-4-5-6-8(2)7-9/h5-6,8H,3-4,7H2,1-2H3/b6-5+
- InChI Key： BOYHYMKASLIXBL-AATRIKPKSA-N
- SMILES： BrCC(C)/C=C/CCC

Computed Properties

Exact Mass: 190.03571g/mol
Monoisotopic Mass: 190.03571g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 76.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 0Å²

1-bromo-2-methylhept-3-ene Pricemore >>

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